Cas no 67030-27-7 (Adenosine 5'-(tetrahydrogen triphosphate), P''-[1-(2-nitrophenyl)ethyl] ester)

• Product Name: Adenosine 5'-(tetrahydrogen triphosphate), P''-[1-(2-nitrophenyl)ethyl] ester
• CAS No: 67030-27-7
• MF: C₁₈H₂₃N₆O₁₅P₃
• MW: 656.327706575394
• CID: 509211
• PubChem ID: 123806
• Update Time: 2025-04-19

Adenosine 5'-(tetrahydrogen triphosphate), P''-[1-(2-nitrophenyl)ethyl] ester Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(tetrahydrogen triphosphate), P''-[1-(2-nitrophenyl)ethyl] ester (9CI)
• 1-(2-NITROPHENYL)ETHYL ADENOSINE TRIPHOSPHATE
• 1-(2-Nitrophenyl)ethyl adenosine Triphosphate,2Na
• A-1048
• caged adenosine triphosphate
• CAGED ATP
• Adenosine 5'-(tetrahydrogen triphosphate), P''-[1-(2-nitrophenyl)ethyl] ester
• DTXSID90985913
• 67030-27-7
• Adenosine 5'-triphosphoric acid gamma-(alpha-methyl-2-nitrobenzyl) ester
• SCHEMBL375098
• 9-[5-O-(Hydroxy{[hydroxy({hydroxy[1-(2-nitrophenyl)ethoxy]phosphoryl}oxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-9H-purin-6-aminato
• Adenosine-5'-triphosphate P(3)-1-(2-nitrophenyl)ethyl ester
• P(3)-1-(2-nitro)phenylethyladenosine 5'-triphosphate
• Adenosine5'-(tetrahydrogen triphosphate),p''-[1-(2-nitrophenyl)ethyl]ester(9ci)
• Adenosine 5'-(tetrahydrogen triphosphate), P''-(1-(2-nitrophenyl)ethyl) ester
• Npe-caged ATP

• Inchi： 1S/C18H23N6O15P3/c1-9(10-4-2-3-5-11(10)24(27)28)37-41(31,32)39-42(33,34)38-40(29,30)35-6-12-14(25)15(26)18(36-12)23-8-22-13-16(19)20-7-21-17(13)23/h2-5,7-9,12,14-15,18,25-26H,6H2,1H3,(H,29,30)(H,31,32)(H,33,34)(H2,19,20,21)/t9?,12-,14-,15-,18-/m1/s1
• InChI Key： UOLVQBSMMHANLG-XZNUSECASA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)OC(C)C1C=CC=CC=1[N+](=O)[O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 656.04300
• Monoisotopic Mass: 656.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.5
• Topological Polar Surface Area: 314A^2

Experimental Properties

• Density: 2.14
• Boiling Point: 979.1 °C at 760 mmHg
• Flash Point: 545.9 °C
• Refractive Index: 1.795
• PSA: 343.38000
• LogP: 2.16910